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Compound of Interest

Compound Name: P-18

Cat. No.: B1577197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and
mechanisms of action of three distinct anticancer peptides referred to as P18. Each peptide
possesses a unique origin and therapeutic approach, offering diverse possibilities for cancer
therapy research and development. This document details their biological functions,
summarizes key quantitative data, provides in-depth experimental protocols, and visualizes
their molecular pathways and discovery workflows.

P18 (Arhgdia-derived): A Novel Regulator of GTPase
Signaling in Breast Cancer

The most recently characterized P18 peptide is a promising candidate for treating breast
cancer and associated bone metastasis. Its discovery opens a new avenue for targeting cancer
cell motility and survival.

Discovery and Origin

P18, with the amino acid sequence TDYMVGSYGPR, was identified from a library of peptide
fragments derived from the proteome of induced tumor-suppressing cells (iTSCs).[1] These
ITSCs are engineered to secrete a variety of tumor-suppressing proteins. P18 is a fragment of
Arhgdia (Rho GDP dissociation inhibitor alpha), a protein that regulates the activity of Rho
GTPases.[1][2][3]
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The workflow for the discovery of this P18 peptide is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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